Cas no 107551-67-7 (3-(3-(tert-Butyl)-4-hydroxyphenyl)propanoic acid)

• Product Name: 3-(3-(tert-Butyl)-4-hydroxyphenyl)propanoic acid
• CAS No: 107551-67-7
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 127594
• PubChem ID: 5463779
• Update Time: 2025-04-18

3-(3-(tert-Butyl)-4-hydroxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-(tert-Butyl)-4-hydroxyphenyl)propanoic acid
• 3-(3-tert-butyl-4-hydroxyphenyl)propanoic acid
• Benzenepropanoic acid,3-(1,1-dimethylethyl)-4-hydroxy-
• 3-(3-tert-butyl-4-hydroxyphenyl)propionic acid
• BS-49767
• 3-(3-(tert-Butyl)-4-hydroxyphenyl)propanoicacid
• SCHEMBL1537791
• DTXSID20420180
• 3-(3-tert-butyl-4-hydroxyphenyl)-propionic acid
• EC 403-920-4
• CS-0342940
• 107551-67-7
• FZQRSWHPNZTNQQ-UHFFFAOYSA-N
• NS00006451
• 3-(3-tert-butyl-4-hydroxy-phenyl)-propionic acid
• E84595
• DB-338856

• Inchi： 1S/C13H18O3/c1-13(2,3)10-8-9(4-6-11(10)14)5-7-12(15)16/h4,6,8,14H,5,7H2,1-3H3,(H,15,16)
• InChI Key： FZQRSWHPNZTNQQ-UHFFFAOYSA-N
• SMILES： OC1=CC=C(CCC(=O)O)C=C1C(C)(C)C

Computed Properties

• Exact Mass: 222.12564
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53
• LogP: 2.70690

3-(3-(tert-Butyl)-4-hydroxyphenyl)propanoic acid Security Information

• Hazard Category Code： 22-36
• Safety Instruction： 25-26-36
• Hazardous Material Identification：
• Risk Phrases：22-36
• Safety Term：Hazard Codes XnRisk Statements 22-36Safety Statements 25-26-36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids